
Application Notes and Protocols: Utilizing
Peptide 74 to Inhibit Tumor Cell Invasion

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Peptide 74

Cat. No.: B1679558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tumor cell invasion is a critical step in cancer metastasis, the primary cause of cancer-related

mortality. This process involves the degradation of the extracellular matrix (ECM), a complex

network of proteins that provides structural and biochemical support to surrounding cells. Matrix

metalloproteinases (MMPs), particularly MMP-2 (also known as 72-kDa type IV collagenase),

play a pivotal role in ECM degradation, thereby facilitating tumor cell invasion and migration.

Peptide 74 is a synthetic peptide derived from a highly conserved sequence within the

prodomain of MMPs.[1] It acts as a competitive inhibitor of the activated form of MMP-2,

offering a targeted approach to impede tumor cell invasion.[1] These application notes provide

a comprehensive guide for researchers on how to utilize Peptide 74 to study and inhibit tumor

cell invasion.

Mechanism of Action
Peptide 74 functions by mimicking the prodomain of MMPs, which is responsible for

maintaining the enzyme in an inactive state.[2] The peptide contains a conserved sequence

that is lost upon the natural activation of the MMP proenzyme.[2] By introducing synthetic

Peptide 74, the activated form of MMP-2 is inhibited, preventing the breakdown of type IV

collagen, a major component of the basement membrane. This inhibition of ECM degradation

directly hinders the ability of tumor cells to invade surrounding tissues.
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Quantitative Data Summary
The inhibitory effect of Peptide 74 on tumor cell invasion has been quantified in various

studies. The following tables summarize key quantitative data for easy comparison.

Cell Line
Peptide 74
Concentration (µM)

Inhibition of
Invasion (%)

Reference

A2058 (Human

Melanoma)
30 60-80 [1]

HT-1080 (Human

Fibrosarcoma)
30 60-80 [1]

Note: It is important to note that Peptide 74 has been shown to have no cytotoxic effects at

concentrations effective for inhibiting invasion, nor does it inhibit chemotaxis.[1]

Signaling Pathway
The primary signaling pathway affected by Peptide 74 is the direct enzymatic activity of MMP-2

on the extracellular matrix. By inhibiting MMP-2, Peptide 74 disrupts the downstream events of

basement membrane degradation, which is a crucial step for cell invasion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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